Cas no 163854-63-5 (4-Iodo-1-p-tosylimidazole)

• Product Name: 4-Iodo-1-p-tosylimidazole
• CAS No: 163854-63-5
• MF: C₁₀H₉IN₂O₂S
• MW: 348.160133123398
• MDL: MFCD04039580
• CID: 110359
• PubChem ID: 3413552
• Update Time: 2025-04-18

4-Iodo-1-p-tosylimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4-iodo-1-[(4-methylphenyl)sulfonyl]-
• 4-IODO-1-TOSYL-1H-IMIDAZOLE
• 4-IODO-1-P-TOSYLIMIDAZOLE
• 4-Iodo-1-[(4-Methylphenyl)sulfonyl]-
• 4-iodo-1-[(4-methylphenyl)sulfonyl]-1H-Imidazole
• GNMAMHYZZVUENR-UHFFFAOYSA-N
• DTXSID10392246
• SCHEMBL14973039
• MFCD04039580
• CS-0212398
• 163854-63-5
• 1H-Imidazole, 4-iodo-1-[(4-methylphenyl)sulfonyl]-
• A882533
• J-010096
• 4-iodo-1-(4-methylphenyl)sulfonylimidazole
• 4-iodo-1-(4-methylbenzenesulfonyl)-1H-imidazole
• FT-0670396
• AKOS015853971
• 4-IODO-1-(4-METHYLBENZENESULFONYL)IMIDAZOLE
• DB-123480
• 4-Iodo-1-p-tosylimidazole

• MDL： MFCD04039580
• Inchi： 1S/C10H9IN2O2S/c1-8-2-4-9(5-3-8)16(14,15)13-6-10(11)12-7-13/h2-7H,1H3
• InChI Key： GNMAMHYZZVUENR-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.94300
• Monoisotopic Mass: 347.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.84
• Melting Point: 147-148°C
• Boiling Point: 478°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.695
• Solubility: Chloroform, Ethyl Acetate
• PSA: 60.34000
• LogP: 3.11390